Cas no 22524-99-8 (3H-1,2,4-Triazole-3-thione,4,5-dihydro-)

22524-99-8 structure
Product name:3H-1,2,4-Triazole-3-thione,4,5-dihydro-
3H-1,2,4-Triazole-3-thione,4,5-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 3H-1,2,4-Triazole-3-thione,4,5-dihydro-
- 3,4-dihydro-1,2,4-triazole-5-thione
- 4,5-Dihydro-3H-1,2,4-triazole-3-thione
- AKOS006358634
- EINECS 245-051-1
- CAEQSGPURHVZNG-UHFFFAOYSA-N
- SCHEMBL11890165
- 3-thioxo-1,2,4-triazoline
- 3H-1,2,4-Triazole-3-thione, 4,5-dihydro-
- SCHEMBL3901810
- 22524-99-8
- NS00027206
- 1,2,4-triazoline-3-thione
- DTXSID2066806
-
- Inchi: InChI=1S/C2H3N3S/c6-2-3-1-4-5-2/h1H2,(H,3,6)
- InChI Key: CAEQSGPURHVZNG-UHFFFAOYSA-N
- SMILES: S=C1NCN=N1
Computed Properties
- Exact Mass: 101.00489
- Monoisotopic Mass: 101.005
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 97
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 68.8Ų
Experimental Properties
- Density: 1.73
- Boiling Point: 120.9°C at 760 mmHg
- Flash Point: 26.9°C
- Refractive Index: 1.832
- PSA: 36.75
3H-1,2,4-Triazole-3-thione,4,5-dihydro- Related Literature
-
Ahad Shaikh,Pallabi Mukherjee,Sabyasachi Ta,Arunasis Bhattacharyya,Abhijit Ghosh,Debasis Das New J. Chem. 2020 44 9452
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2. Syntheses of C- and N-nucleosides from 1-aza-2-azoniaallene and 1,3-diaza-2-azoniaallene saltsNajim Al-Masoudi,Nasser A. Hassan,Yaseen A. Al-Soud,Patrick Schmidt,Alaa El-Din M. Gaafar,Min Weng,Stefano Marino,Annette Schoch,Atef Amer,Johannes C. Jochims J. Chem. Soc. Perkin Trans. 1 1998 947
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